molecular formula C12H12O4S B8373718 4-(4-Methoxyphenyl)thiomethyl-5-methyl-1,3-dioxol-2-one

4-(4-Methoxyphenyl)thiomethyl-5-methyl-1,3-dioxol-2-one

Cat. No.: B8373718
M. Wt: 252.29 g/mol
InChI Key: STOWGEOFSAKZPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Methoxyphenyl)thiomethyl-5-methyl-1,3-dioxol-2-one is a useful research compound. Its molecular formula is C12H12O4S and its molecular weight is 252.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12O4S

Molecular Weight

252.29 g/mol

IUPAC Name

4-[(4-methoxyphenyl)sulfanylmethyl]-5-methyl-1,3-dioxol-2-one

InChI

InChI=1S/C12H12O4S/c1-8-11(16-12(13)15-8)7-17-10-5-3-9(14-2)4-6-10/h3-6H,7H2,1-2H3

InChI Key

STOWGEOFSAKZPF-UHFFFAOYSA-N

Canonical SMILES

CC1=C(OC(=O)O1)CSC2=CC=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 40 ml of dichloromethane was dissolved 2.0 g of 4-chloromethyl-5-methyl-1,3-dioxol-2-one, and 1.9 g of 4-methoxybenzenethiol was added. Then, 1.4 g of triethylamine was added, and the mixture was stirred at room temperature for 30 minutes. After the reaction, the solvent was evaporated under reduced pressure. The residue was dissolved in ethyl acetate. The insoluble materials were separated by filtration, and the solvent was evaporated under reduced pressure. The residue was subjected to medium-pressure silica gel column chromatography as in Example 1. The eluate was evaporated under reduced pressure, and the residue was recrystallized from a mixed solvent of ethyl acetate and n-hexane to give 2.3 g of the captioned compound as pale yellow crystals.
Quantity
1.4 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two
Quantity
1.9 g
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
solvent
Reaction Step Two

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